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Compound of Interest

Compound Name: Azanide

Cat. No.: B107984

An In-depth Technical Guide on the Thermodynamic Properties of Sodium Amide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of sodium amide (NaNHz). The information is curated for researchers, scientists, and
professionals in drug development who utilize sodium amide in their work. This document
summarizes key quantitative data, details relevant experimental protocols, and presents logical
workflows for property determination.

Core Thermodynamic Properties

Sodium amide is a highly reactive inorganic compound, and its thermodynamic properties are
crucial for its safe handling and application in chemical synthesis.

Data Summary

The fundamental thermodynamic and physical properties of sodium amide are summarized in
the table below for easy reference and comparison.
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Property Value Units Notes Citations
Molar Mass 39.01 g/mol [1]
Melting Point 210 °C [1]
483 K [1]
Begins to
Boiling Point 400 °C volatilize at this [1]
temperature.
673 K [1]
. Decomposes into
Decomposition ) ]
500 - 600 °C its constituent
Temperature
elements.
Standard
Enthalpy of For the solid
) -118.8 kJ/mol [1]
Formation state.
(AfHO298)
Standard Molar For the solid
76.9 J/(mol-K) [1]
Entropy (S%29s) state.
Heat Capacity For the solid
66.15 J/(mol-K) [2]
(Cp) at 298.15 K state.
Density 1.39 g/cm3 At 20 °C. [1]

Experimental Protocols

The determination of the thermodynamic properties of a reactive compound like sodium amide

requires specialized experimental techniques.

Synthesis of Sodium Amide

A common method for the laboratory-scale synthesis of sodium amide involves the reaction of

sodium metal with anhydrous ammonia gas at elevated temperatures.

Procedure:
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e Areaction vessel, typically a three-necked flask equipped with a gas inlet, a condenser, and
a stirrer, is thoroughly dried and purged with an inert gas like nitrogen or argon.

o Clean sodium metal is placed in the reaction vessel.
e The vessel is heated to melt the sodium (melting point: 97.8 °C).

e Dry ammonia gas is then passed over the molten sodium. The reaction is typically carried
out at a temperature of 350 °C.[3]

e The reaction is highly exothermic and proceeds to form sodium amide and hydrogen gas.

e The resulting sodium amide is a white to grayish solid. Due to its high reactivity, it must be
handled and stored under an inert atmosphere to prevent contact with air and moisture.[1]

Determination of Melting Point

The melting point of sodium amide is determined using standard techniques, with precautions
taken due to its reactivity.

Procedure (Capillary Method):

o Asmall, finely powdered sample of sodium amide is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a slow, controlled rate.

o The temperature at which the solid sample is observed to transition into a liquid is recorded
as the melting point. Given the reactivity of sodium amide, this is performed in a sealed
capillary under an inert atmosphere.

Determination of Boiling Point

The boiling point of sodium amide is challenging to measure directly due to its tendency to
decompose at high temperatures. The reported value often refers to the temperature at which it
begins to volatilize significantly. Acommon method for determining the boiling point of a
substance is the Thiele tube method.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV3P0778
https://www.sciencemadness.org/smwiki/index.php/Sodium_amide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure (Thiele Tube Method - General):

A small amount of the liquid is placed in a small test tube, and an inverted capillary tube is
added.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat source is removed, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.[4][5]

For a substance like sodium amide, this would need to be conducted under an inert

atmosphere to prevent decomposition and reaction with air.

Thermal Decomposition Analysis

The thermal stability and decomposition of sodium amide are critical parameters, often

investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry
(DSC).

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature.

A small, accurately weighed sample of sodium amide is placed in a TGA crucible.

The crucible is placed in the TGA furnace.

The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or
argon).

The mass of the sample is continuously monitored. A loss in mass indicates decomposition.

Studies have shown that sodium amide decomposes in a stepwise manner, with an initial
release of ammonia.[6][7]
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Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a
sample and a reference as a function of temperature.

o Asmall, encapsulated sample of sodium amide is placed in the DSC instrument along with
an empty reference pan.

e The sample and reference are heated at a controlled rate.

o Endothermic or exothermic events, such as melting and decomposition, are recorded as
peaks in the DSC thermogram.

o DSC studies on sodium amide show an endothermic peak corresponding to its melting point
around 210 °C, followed by decomposition at higher temperatures.[6][8]

Visualizations
Logical Workflow for Thermodynamic Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key thermodynamic properties of sodium amide.
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Caption: Workflow for determining thermodynamic properties of sodium amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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